![molecular formula C19H22N2O4S B267651 3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide](/img/structure/B267651.png)
3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors, which work by targeting specific enzymes involved in the growth and spread of cancer cells.
Mechanism of Action
3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in the growth and survival of cancer cells. BTK is a member of the Tec family of protein kinases, and plays a critical role in the signaling pathways that regulate cell proliferation, differentiation, and survival. By inhibiting BTK, this compound blocks the downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in preclinical models of cancer. It can induce cell cycle arrest and apoptosis in cancer cells, and inhibit the migration and invasion of cancer cells. In addition, this compound can modulate the immune response by affecting the function of immune cells such as T cells and natural killer cells. These effects contribute to the anti-cancer activity of this compound.
Advantages and Limitations for Lab Experiments
3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has several advantages as a tool for studying cancer biology in the laboratory. It is a highly specific inhibitor of BTK, which allows researchers to study the role of this enzyme in cancer cells. In addition, this compound has been shown to be effective at low concentrations, which minimizes the potential for off-target effects. However, like all small molecule inhibitors, this compound has some limitations. It may not be effective against all types of cancer cells, and its efficacy may be affected by factors such as drug resistance and tumor heterogeneity.
Future Directions
There are several future directions for the study of 3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide and its potential as a cancer therapy. One area of research is the development of combination therapies that target multiple signaling pathways in cancer cells. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. In addition, the use of this compound in clinical trials is an important avenue for future research, as it will provide valuable information on its safety and efficacy in humans.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has shown promising results in preclinical models of cancer. Its specificity for BTK and its ability to induce cell cycle arrest and apoptosis make it a valuable tool for studying cancer biology in the laboratory. However, further research is needed to fully understand its potential as a cancer therapy, and to identify the factors that may affect its efficacy.
Synthesis Methods
The synthesis of 3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves several steps, starting with the reaction of 3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-aminobenzenesulfonamide to form the intermediate compound, which is further reacted with tetrahydro-2-furanylmethylamine to obtain the final product, this compound. The synthesis of this compound has been reported in several publications, and the procedure is well-established.
Scientific Research Applications
3-methyl-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has been extensively studied in preclinical models of cancer, and has shown promising results in inhibiting the growth and spread of various types of cancer cells. It has been shown to be effective against B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. In addition, this compound has also been studied in solid tumors, such as lung cancer, breast cancer, and melanoma.
properties
Molecular Formula |
C19H22N2O4S |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
3-methyl-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide |
InChI |
InChI=1S/C19H22N2O4S/c1-14-4-2-5-15(12-14)19(22)21-16-7-9-18(10-8-16)26(23,24)20-13-17-6-3-11-25-17/h2,4-5,7-10,12,17,20H,3,6,11,13H2,1H3,(H,21,22) |
InChI Key |
JQZKUSBDSAWSPP-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3 |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.